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An In-Depth Guide to the Science Advice Skills Development Program

Introduction
The Science Advice Skills Development Program (SASDP) is a flagship initiative of the

International Network for Governmental Science Advice (INGSA)-Africa regional chapter.[1][2] It

is designed to enhance the capacity of early and mid-career African scientists to effectively

communicate their research and provide evidence-based advice for policymaking.[1][2] The

program addresses the critical need for stronger connections between the scientific community

and policymakers in Africa to tackle the continent's challenges.[2][3][4] This guide provides a

comprehensive overview of the SASDP, its operational framework, and its impact on fostering

a culture of science advice across the African continent.

Program Objectives and Thematic Focus
The primary objective of the SASDP is to equip African scientists and researchers with the

necessary skills to translate their research findings into actionable science advice for relevant

audiences.[1][2][3] The program aims to foster the overall professional development of its

participants in the realm of science-policy interfacing.[2][3][4]
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A significant theme of the SASDP has been Climate Change in Africa, with a focus on

interconnected areas such as:

Health

Water

Energy

Food Security[2][4][5]

Program Structure and Methodology
The SASDP is structured as a mentorship program that pairs experienced policy-active

scientists, researchers, and policymakers with early to mid-career African scientists.[1][6] The

mentorship is conducted virtually over a period of approximately six months.[1][2]

Key Program Components:
Call for Mentees and Mentors: INGSA-Africa launches a call for applications for both

mentees and mentors.[1][5][7] Nominations from relevant organizations like academic or

research institutions and Academies of Science are invited, and self-nominations are also

accepted.[1]

Screening and Pairing: A rigorous screening process is undertaken to select participants.[2]

Mentees and mentors are then paired based on expertise, common interests, and language

of communication.[5]

Introductory Workshop: The program commences with a virtual introductory workshop that

serves as a contact phase for mentors and mentees.[2][4] This workshop features specialists

who address core topics in science advice.[2][4]

Mentorship Period: Following the workshop, the one-to-one mentorship period begins,

focusing on the development of the mentee's skills in science communication and policy

advice.

Final Projects and Closing Workshop: Mentees work on a final project throughout the

program, and the initiative culminates in a virtual closing workshop where they share their
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findings and outputs.[2] Mentors also discuss their experiences during this concluding

session.[2]

Program Participation and Reach
The SASDP has seen multiple cohorts, attracting a growing number of applicants and

expanding its geographical reach across Africa.

Cohort
Year

Program
Duration

Mentee
Applicant
s

Mentor
Applicant
s

Selected
Mentees

Selected
Mentors

Mentee
Geograph
ic
Represen
tation

2022 (1st

Cohort)
3 months >30

Not

Specified
10 10

8 African

countries

2023 (2nd

Cohort)
6 months 14 18 14 14

6 African

countries

2024 (3rd

Cohort)
6 months 60 111 22 22

North,

Southern,

East, West,

and

Central

Africa, and

the Islands

2025 (4th

Cohort)
6 months Ongoing Ongoing

Not yet

selected

Not yet

selected

Not yet

selected

Data compiled from multiple sources.[2][3][5]

Experimental Protocols and Methodologies
The Science Advice Skills Development Program is a capacity-building and mentorship

initiative, not a research program that conducts laboratory or field experiments. Therefore,

detailed experimental protocols in the traditional scientific sense are not a component of this

program. The "experiments" within the context of the SASDP are the individual projects
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undertaken by the mentees. These projects are diverse and tailored to the mentee's area of

expertise and policy interests.

Examples of mentee projects include:

A study on the impact of integrating community-based hygiene interventions with healthcare

professional training to reduce maternal and neonatal infections in Benin.[2]

Research on antibiotics use and residue in cultured fish in Nigeria to inform public health

policy.[3]

An evaluation of government and stakeholder efforts to address Pharmaceuticals and

Personal Care Products (PPCPs) in water to provide scientific evidence for policy

formulation.[3]

The methodologies for these projects are developed by the mentees under the guidance of

their mentors and are specific to the research questions being addressed.

Program Workflows and Logical Relationships
The following diagrams illustrate the key workflows and relationships within the Science Advice

Skills Development Program.

Pre-Program Program Execution Post-Program

Call for Applications Screening
Applications Received

Pairing
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Introductory WorkshopMatched Pairs Mentorship Period Final Project Development Closing Workshop
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SASDP Program Workflow
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Logical Model of the SASDP

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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